Cas no 108331-13-1 (1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI))
108331-13-1 structure
Product Name:1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI)
CAS No:108331-13-1
MF:C7H15O3P
MW:178.165963411331
CID:228440
PubChem ID:60240
Update Time:2025-04-19
1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI)
- 2,3,5,5-tetramethyl-2-oxo-1,2λ<sup>5</sup>-oxaphospholan-3-ol
- Z56758300
- BRN 5502732
- cis-2,3,5,5-Tetramethyl-1,2-oxaphospholan-3-ol 2-oxide
- 108331-13-1
- DTXSID70910687
- 1,2-OXAPHOSPHOLAN-3-OL, 2,3,5,5-TETRAMETHYL-, 2-OXIDE, cis-
- 3-Hydroxy-2,3,5,5-tetramethyl-1,2lambda~5~-oxaphospholan-2-one
- 2,3,5,5-tetramethyl-2-oxo-1,2lambda5-oxaphospholan-3-ol
- HMS1787C02
- AKOS001028533
-
- Inchi: 1S/C7H15O3P/c1-6(2)5-7(3,8)11(4,9)10-6/h8H,5H2,1-4H3
- InChI Key: MCOMUPQTXUHLTL-UHFFFAOYSA-N
- SMILES: P1(C)(C(C)(CC(C)(C)O1)O)=O
Computed Properties
- Exact Mass: 178.07595
- Monoisotopic Mass: 178.075881
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: -0.2
Experimental Properties
- Density: 1.13
- Boiling Point: 233.6°Cat760mmHg
- Flash Point: 95.1°C
- Refractive Index: 1.454
- PSA: 46.53
- LogP: 1.80170
1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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